Cas no 58905-54-7 (N-(4-Methylthiazol-2-yl)-N-phenylacetamide)
N-(4-Methylthiazol-2-yl)-N-phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-Methylthiazol-2-yl)-N-phenylacetamide
- N-(4-METHYL-1,3-THIAZOL-2-YL)-N-PHENYLACETAMIDE
- 58905-54-7
-
- Inchi: 1S/C12H12N2OS/c1-9-8-16-12(13-9)14(10(2)15)11-6-4-3-5-7-11/h3-8H,1-2H3
- InChI Key: ODUKXVWTYWFOOD-UHFFFAOYSA-N
- SMILES: S1C=C(C)N=C1N(C(C)=O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 232.06703418g/mol
- Monoisotopic Mass: 232.06703418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 61.4Ų
N-(4-Methylthiazol-2-yl)-N-phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059005296-1g |
N-(4-Methylthiazol-2-yl)-N-phenylacetamide |
58905-54-7 | 95% | 1g |
$354.24 | 2023-09-01 | |
| Chemenu | CM189335-1g |
N-(4-methylthiazol-2-yl)-N-phenylacetamide |
58905-54-7 | 95% | 1g |
$380 | 2021-08-05 | |
| Chemenu | CM189335-1g |
N-(4-methylthiazol-2-yl)-N-phenylacetamide |
58905-54-7 | 95% | 1g |
$364 | 2023-02-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1738713-1g |
n-(4-Methylthiazol-2-yl)-n-phenylacetamide |
58905-54-7 | 98% | 1g |
¥3243.00 | 2024-05-07 |
N-(4-Methylthiazol-2-yl)-N-phenylacetamide Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on N-(4-Methylthiazol-2-yl)-N-phenylacetamide
N-(4-Methylthiazol-2-yl)-N-phenylacetamide (CAS No. 58905-54-7): A Comprehensive Overview
N-(4-Methylthiazol-2-yl)-N-phenylacetamide (CAS No. 58905-54-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and acetamide moieties, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure, which combines a 4-methylthiazole ring with a phenylacetamide group, makes it a versatile building block for drug discovery and development.
The growing interest in N-(4-Methylthiazol-2-yl)-N-phenylacetamide is driven by its potential applications in the development of novel therapeutic agents. Researchers are particularly intrigued by its role in the synthesis of compounds with anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have highlighted its utility in designing small-molecule inhibitors targeting specific enzymes and receptors, making it a hot topic in medicinal chemistry and drug design.
One of the key reasons behind the popularity of CAS No. 58905-54-7 is its relevance to current trends in precision medicine and personalized therapeutics. As the pharmaceutical industry shifts toward targeted therapies, compounds like N-(4-Methylthiazol-2-yl)-N-phenylacetamide are becoming increasingly important. Their ability to interact with specific biological targets aligns with the demand for more effective and safer drugs, a trend frequently searched by professionals in pharmaceutical research and biotechnology.
In addition to its pharmaceutical applications, N-(4-Methylthiazol-2-yl)-N-phenylacetamide is also explored in agrochemical research. Its structural features make it a candidate for developing new pesticides and herbicides, addressing the global need for sustainable agricultural solutions. This dual applicability in both human health and agriculture enhances its market potential and research value.
The synthesis of N-(4-Methylthiazol-2-yl)-N-phenylacetamide typically involves the reaction of 4-methyl-2-aminothiazole with phenylacetyl chloride or its derivatives. This process, often optimized for high yield and purity, is a subject of interest for chemists working on heterocyclic compound synthesis. The compound's stability under various conditions further adds to its practicality in industrial and laboratory settings.
From a commercial perspective, the demand for CAS No. 58905-54-7 is steadily increasing, driven by its applications in drug discovery and material science. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of academic and industrial researchers. The compound's availability in high purity grades ensures its suitability for sensitive applications, such as high-throughput screening and structure-activity relationship studies.
Environmental and safety considerations are also critical when handling N-(4-Methylthiazol-2-yl)-N-phenylacetamide. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. These precautions align with the broader industry emphasis on green chemistry and sustainable practices, topics frequently searched by professionals in the field.
In summary, N-(4-Methylthiazol-2-yl)-N-phenylacetamide (CAS No. 58905-54-7) is a compound of significant scientific and commercial interest. Its unique structural properties and diverse applications make it a valuable asset in pharmaceutical development, agrochemical research, and beyond. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative therapies and sustainable solutions for global challenges.
58905-54-7 (N-(4-Methylthiazol-2-yl)-N-phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)